![molecular formula C16H18ClNO2 B1614989 Glycine, N,N-bis(phenylmethyl)-, hydrochloride CAS No. 65130-70-3](/img/structure/B1614989.png)
Glycine, N,N-bis(phenylmethyl)-, hydrochloride
Overview
Description
Glycine, N,N-bis(phenylmethyl)-, hydrochloride, commonly known as benzyl glycine hydrochloride, is a chemical compound that is widely used in scientific research. It is a white crystalline powder that is soluble in water and has a molecular weight of 295.83 g/mol.
Mechanism of Action
Benzyl glycine hydrochloride acts as a nucleophile in various chemical reactions. It can undergo substitution reactions with electrophiles to form various compounds. It can also undergo condensation reactions with carbonyl compounds to form imines and enamines.
Biochemical and Physiological Effects:
Benzyl glycine hydrochloride has no known biochemical or physiological effects. It is not used as a drug or medication and is only used in scientific research.
Advantages and Limitations for Lab Experiments
Benzyl glycine hydrochloride is a relatively inexpensive chemical compound that is readily available. It is easy to synthesize and has a high purity level. However, it is not very reactive and requires harsh conditions to undergo certain chemical reactions.
Future Directions
There are several future directions for the use of benzyl glycine hydrochloride in scientific research. It can be used in the synthesis of new drugs and pharmaceuticals. It can also be used in the development of new materials and polymers. Additionally, it can be used in the development of new catalysts for chemical reactions.
Conclusion:
Benzyl glycine hydrochloride is a versatile chemical compound that is widely used in scientific research. It is used as a building block for the synthesis of various compounds and is easy to synthesize. While it has no known biochemical or physiological effects, it has several advantages and limitations for lab experiments. There are several future directions for the use of benzyl glycine hydrochloride in scientific research, including the development of new drugs, materials, and catalysts.
Scientific Research Applications
Benzyl glycine hydrochloride is widely used in scientific research as a building block for the synthesis of various compounds. It is used in the synthesis of peptides, amino acids, and other organic compounds. It is also used as a starting material for the synthesis of drugs and pharmaceuticals.
Properties
IUPAC Name |
2-(dibenzylamino)acetic acid;hydrochloride | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H17NO2.ClH/c18-16(19)13-17(11-14-7-3-1-4-8-14)12-15-9-5-2-6-10-15;/h1-10H,11-13H2,(H,18,19);1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VNWJMHIJOGFDNR-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)CN(CC2=CC=CC=C2)CC(=O)O.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H18ClNO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30215448 | |
Record name | N,N-Dibenzylglycine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30215448 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
291.77 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
65130-70-3 | |
Record name | N,N-Dibenzylglycine | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0065130703 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | N,N-Dibenzylglycine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30215448 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.